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Compound of Interest

Compound Name: Phosphorus pentabromide

CAS No.: 7789-69-7

Cat. No.: B1630437

Get Quote

This guide serves as a definitive resource for researchers, chemists, and drug development

professionals on phosphorus pentabromide (PBr₅). Moving beyond a simple data sheet, this

document provides an in-depth examination of its core identifiers, structural nuances, chemical

reactivity, and safe handling protocols, grounded in established scientific principles. The aim is

to equip the practicing scientist with both the foundational knowledge and the practical insights

required for the effective and safe utilization of this powerful brominating agent.

Core Chemical Identifiers
Precise identification is the cornerstone of chemical safety and experimental reproducibility.

Phosphorus pentabromide is cataloged across multiple international databases. The

following table summarizes its primary identifiers.
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Identifier Type Value Source(s)

CAS Number 7789-69-7 [1][2][3]

PubChem CID 62678 [1][2]

EC Number 232-186-6 [1][2][3]

UN Number 2691 [1][2][3]

Linear Formula PBr₅ [4]

InChI Key
QRKVRHZNLKTPGF-

UHFFFAOYSA-N
[2]

Synonyms

Pentabromophosphorane,

Phosphorus(V) bromide,

Phosphoric bromide

[1][2][5]

Physicochemical and Structural Properties
The utility and hazards of PBr₅ are a direct consequence of its physical properties and unique

structural chemistry.

Physical Properties
Phosphorus pentabromide is a yellow, crystalline solid that is highly reactive and sensitive to

moisture.[1][6] Its key physical constants are outlined below.
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Property Value Source(s)

Molecular Weight 430.49 g/mol [1]

Appearance Yellow crystalline solid [1][2][6]

Melting Point
approx. 100 °C (with

decomposition)
[2][7]

Boiling Point 106 °C (decomposes) [2]

Density 3.61 g/cm³ [2]

Solubility

Reacts violently with water;

Soluble in carbon tetrachloride

(CCl₄) and carbon disulfide

(CS₂)

[2][8]

Structural Characteristics
A critical aspect of PBr₅ chemistry is its state-dependent structure. In the solid state, it does not

adopt a molecular trigonal bipyramidal geometry. Instead, it exists as an ionic salt:

tetrabromophosphonium bromide, [PBr₄]⁺[Br]⁻.[2][8] The cation [PBr₄]⁺ possesses a stable

tetrahedral geometry. In the vapor phase, however, it completely dissociates into phosphorus

tribromide (PBr₃) and molecular bromine (Br₂).[2][8] This dissociation is a key factor in its

reactivity and thermal instability.

Solid State

Vapor Phase

[PBr₄]⁺
[Br]⁻

Ionic Bond

PBr₃ Br₂

PBr₅ (Solid)

PBr₅ (Vapor)

Heating
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Click to download full resolution via product page

Caption: Phase-dependent structure of Phosphorus Pentabromide.

Reactivity and Key Applications
General Reactivity
Phosphorus pentabromide's reactivity is dominated by its powerful brominating capabilities

and its extreme sensitivity to protic solvents.

Hydrolysis: It reacts violently with water, and even atmospheric moisture, in a highly

exothermic reaction to produce phosphoryl bromide (POBr₃) and corrosive hydrogen

bromide (HBr) gas.[1][6] This water reactivity necessitates handling under anhydrous, inert

conditions (e.g., nitrogen or argon atmosphere).

Thermal Decomposition: Above 100 °C, PBr₅ readily decomposes into PBr₃ and Br₂, which

exist in equilibrium.[2] This equilibrium means that PBr₅ often behaves as a source of

electrophilic bromine.

Primary Application: Bromination Agent
The principal application of phosphorus pentabromide in organic synthesis is as a potent

brominating agent.[7][9] Its most common use is the conversion of carboxylic acids to their

corresponding acyl bromides.[2][4][9] This transformation is highly efficient and is a

foundational step in the synthesis of esters, amides, and other acyl derivatives where the acyl

bromide provides higher reactivity than the parent carboxylic acid or the corresponding acyl

chloride.

The general reaction is: R-COOH + PBr₅ → R-COBr + POBr₃ + HBr

This reaction is mechanistically favored because the phosphorus atom is highly oxophilic,

making the formation of the P=O bond in phosphoryl bromide a strong thermodynamic driving

force.

Safety, Handling, and Storage
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Phosphorus pentabromide is a hazardous material and requires strict safety protocols. It is

classified as a corrosive substance that causes severe skin burns and eye damage.[1][2]

Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin Corrosion 1B GHS05 (Corrosion) Danger

H314: Causes severe

skin burns and eye

damage

Personal Protective Equipment (PPE)
Due to its corrosive and water-reactive nature, comprehensive PPE is mandatory.

Eye/Face Protection: Chemical safety goggles and a full-face shield.[10]

Skin Protection: Impervious gloves (e.g., butyl rubber, Neoprene™), a flame-retardant lab

coat, and full-body coverage.[10]

Respiratory Protection: Work must be conducted in a certified chemical fume hood.[11] For

situations with potential for high airborne concentrations, a positive-pressure supplied-air

respirator is required.[10]

Handling and Storage
Inert Atmosphere: Always handle PBr₅ under an inert atmosphere (e.g., in a glovebox or

using Schlenk line techniques) to prevent decomposition from moisture.[8][11]

Storage: Store in a cool, dry, well-ventilated area designated for corrosive materials.[11][12]

Containers must be kept tightly sealed. Store away from water, alcohols, bases, and strong

oxidizing agents.[10][11]

Spill Response: In case of a spill, evacuate the area. Do NOT use water.[6][10] Cover the

spill with a dry, inert absorbent material such as sand or vermiculite.[10] Collect the material

into a sealed container for hazardous waste disposal.
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Experimental Protocol: Conversion of a Carboxylic
Acid to an Acyl Bromide
This protocol provides a representative workflow for the bromination of a generic carboxylic

acid using PBr₅. The causality for each step is explained to provide a deeper understanding of

the process.
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Preparation

Reaction

Workup & Purification

1. Dry Glassware
(Oven/Flame Dry)

2. Inert Atmosphere
(N₂ or Ar Purge)

3. Dissolve R-COOH
in Anhydrous Solvent

4. Cool to 0°C
(Ice Bath)

5. Add PBr₅
(Portion-wise)

6. Warm to RT
& Stir

7. Remove Volatiles
(In Vacuo)

8. Distill Product
(Under Vacuum)

end

Pure R-COBr

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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